![molecular formula C15H20N2O2S B2800935 N1-cyclohexyl-N2-(3-(methylthio)phenyl)oxalamide CAS No. 941980-43-4](/img/structure/B2800935.png)
N1-cyclohexyl-N2-(3-(methylthio)phenyl)oxalamide
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Overview
Description
N1-cyclohexyl-N2-(3-(methylthio)phenyl)oxalamide is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is also known as CX-5461 and belongs to the class of small molecules that selectively target RNA polymerase I transcription complex.
Scientific Research Applications
- Oxalamide 2 shows promising antiviral activity as an entry inhibitor targeting the CD4-binding site of HIV-1 . Researchers are exploring its potential in combating viral infections.
- Oxalamides, including oxalamides 3–5 , serve as robust ligands in copper-catalyzed cross coupling reactions. These reactions play a crucial role in organic synthesis and material science .
- Oxalamide 6 finds use as a flavoring agent in food processing. Its unique properties contribute to enhancing taste and aroma in various food products .
- In drug delivery systems, oxalamide 7 serves as a synthon for organosilica nanoparticles. These nanoparticles can encapsulate and deliver therapeutic agents efficiently .
- The compound’s amide functionality is essential for various chemical transformations. Researchers explore its use in constructing complex molecules through amide bond formation .
- A sustainable synthesis of oxalamides involves acceptorless dehydrogenative coupling of ethylene glycol with amines, catalyzed by a ruthenium pincer complex. This method generates H2 as the sole byproduct, making it environmentally friendly .
Antiviral Activity
Copper-Catalyzed Cross Coupling Reactions
Flavoring Agents in Food Processing
Drug Delivery Synthon
Amide Bond Formation
Sustainable Synthesis via Ruthenium Catalysis
Mechanism of Action
Target of Action
The primary target of N1-cyclohexyl-N2-(3-(methylthio)phenyl)oxalamide is Methionine aminopeptidase . This enzyme plays a crucial role in protein synthesis and regulation, making it a significant target for this compound .
Mode of Action
It is likely that the compound interacts with the enzyme, potentially inhibiting its function and affecting protein synthesis .
Biochemical Pathways
Given its target, it is plausible that the compound impacts pathways related to protein synthesis and regulation .
Pharmacokinetics
These properties are crucial in determining the bioavailability of the compound .
Result of Action
Given its target, it is likely that the compound affects protein synthesis and regulation, potentially leading to changes in cellular function .
Action Environment
Factors such as pH, temperature, and the presence of other molecules could potentially affect the compound’s action .
properties
IUPAC Name |
N-cyclohexyl-N'-(3-methylsulfanylphenyl)oxamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H20N2O2S/c1-20-13-9-5-8-12(10-13)17-15(19)14(18)16-11-6-3-2-4-7-11/h5,8-11H,2-4,6-7H2,1H3,(H,16,18)(H,17,19) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZFLIJVZYHOYJGI-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CSC1=CC=CC(=C1)NC(=O)C(=O)NC2CCCCC2 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H20N2O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
292.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N1-cyclohexyl-N2-(3-(methylthio)phenyl)oxalamide |
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